1,2-Benzenediamine, N1-2-pyridinyl-4-(trifluoromethyl)-

• Molecular Formula: C12H10F3N3
• Molecular Weight: 253.22 g/mol
• IUPAC Name: 1-N-pyridin-2-yl-4-(trifluoromethyl)benzene-1,2-diamine
• InChI: InChI=1S/C12H10F3N3/c13-12(14,15)8-4-5-10(9(16)7-8)18-11-3-1-2-6-17-11/h1-7H,16H2,(H,17,18)
• InChI Key: XVAAIUIRXJNZHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC2=C(C=C(C=C2)C(F)(F)F)N

Description

1,2-Benzenediamine, N1-2-pyridinyl-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C12H10F3N3 and its molecular weight is 253.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,2-Benzenediamine, N1-2-pyridinyl-4-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,2-Benzenediamine, N1-2-pyridinyl-4-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 2-nitro-N-(2-pyridyl)-4-trifluoromethylaniline (1.00 g, 3.5 mmol), 5% palladium on carbon (0.23 g) and methanol (50 ml) was stirred under a hydrogen atmosphere for 100 min. The mixture was filtered through a pad of celite and the filtrate was concentrated to dryness to give 0.75 g (85%) of the titled compound as yellow brown solids. 1H-NMR (CDCl3) δ: 8.19 (1H, ddd, J=5.1, 1.8, 0.7 Hz), 7.49 (1H, ddd, J=8.3, 7.0, 1.8 Hz), 7.35 (1H, d, J=7.7 Hz), 7.05-7.01 (2H, m), 6.76 (1H, ddd, J=7.0, 5.1, 1.1 Hz), 6.55 (1H, ddd, J=8.3, 1.1, 0.7 Hz), 6.31 (1H, br.s), 3.98 (2H, br.s).